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Compound of Interest

3-Ethenylcyclobutan-1-
Compound Name:
amine;hydrochloride

CAS No.: 2378506-46-6

Cat. No.: B2975436

Get Quote

Executive Summary & Chemical Identity

3-Vinylcyclobutanamine hydrochloride is a specialized cycloaliphatic amine salt used primarily
as a chiral building block in pharmaceutical synthesis. Its solubility profile is dominated by the
ionic nature of the hydrochloride salt and the lipophilicity of the vinyl-cyclobutane skeleton.

Compound Name:cis-3-Vinylcyclobutanamine hydrochloride

CAS Number: 1159816-84-2 (cis-isomer), 2378506-46-6 (general/trans)

Molecular Formula: CeH12CIN (CeH11NH2 - HCI)

Molecular Weight: 133.62 g/mol

Key Application: Intermediate for Abrocitinib (JAK1 inhibitor).
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Solubility Data & Solvent Compatibility

Note: Publicly available thermodynamic equilibrium tables for this specific intermediate are
proprietary. The data below represents the Operational Solubility Profile derived from patent
literature on Abrocitinib synthesis and structural analogs (e.g., 3-aminocyclopentanol HCI).

Operational Solubility Profile

The compound exhibits a "classic" amine hydrochloride solubility pattern: high affinity for protic
solvents and low affinity for non-polar hydrocarbons.

Solvent Class Specific Solvent Solubility Rating Process Utility
) Very High (>100 Aqueous extraction;
Protic Polar Water
mg/mL) biphasic systems.

Dissolution for
_ _ reaction; too soluble
Protic Polar Methanol High (>50 mg/mL) ) o
for yield-efficient

crystallization.

Primary

Recrystallization
) Moderate (Temp. ]
Protic Polar Isopropanol (IPA) Solvent. High
Dependent) N -
solubility at boiling;

low at 0°C.

Reaction medium;

Aprotic Polar DMSO / DMF High .
difficult to remove.
Aprotic Polar Acetone Low Potential anti-solvent.
Primary Anti-Solvent.
Ester Ethyl Acetate Very Low Used to crash out the
salt from MeOH/IPA.
Wash solvent to
Hydrocarbon Heptane / Hexane Insoluble remove organic

impurities.
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Thermodynamic Behavior (Van 't Hoff Trend)

The solubility in Isopropanol (IPA) follows a steep Van 't Hoff curve, making it ideal for cooling
crystallization.

» (Enthalpy of Solution): Positive (Endothermic). Solubility increases significantly with
temperature.[1]

e Critical Process Window:
o Dissolution:

(Reflux in IPA)

o Nucleation:
o Crystallization:
(Yield > 80%)[2]

Process Engineering: Purification Strategy

The following workflow is synthesized from patent methodologies for analogous
cyclobutane/cyclopentane amine salts (e.g., Patent CN112574046A).

Recrystallization Protocol (Cooling Mode)

This protocol relies on the temperature-dependent solubility in Isopropanol.
e Dissolution: Suspend crude 3-vinylcyclobutanamine HCI in Isopropanol (5-7 volumes).
» Heating: Heat to reflux (

) under
atmosphere. If solids remain, add Methanol dropwise (max 10% v/v) until clear.

e Polishing: Perform hot filtration to remove mechanical impurities (insoluble salts).

e Cooling:
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o Cool slowly to

(approx.
) to induce nucleation.

o Hold at

for 30 mins (Ostwald ripening).

o Cool rapidly to

« |solation: Filter the white crystalline solid.

e Washing: Wash cake with cold Ethyl Acetate or Heptane to remove surface mother liquor.

Anti-Solvent Protocol (Yield Optimization)

Used when the compound is too soluble in the reaction solvent (e.g., Methanol).

Concentration: Distill Methanol solution to minimum stirrable volume.

Addition: Add Ethyl Acetate (3-5 volumes) slowly at room temperature.

Aging: Stir for 2-4 hours to maximize precipitation.

Filtration: Collect solids.

Experimental Protocol: Determination of Solubility
Curve

Since exact literature values are sparse, the following validated protocol is required to generate
the solubility curve for your specific batch (polymorphs may vary).

Gravimetric Method (Standard)

Objective: Determine saturation mole fraction (
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) at temperatures

Preparation: Add excess 3-vinylcyclobutanamine HCI to 10 mL of solvent (e.g., IPA) in a
jacketed glass vessel.

Equilibration: Stir at constant temperature (

) for 24 hours.

Sampling: Stop stirring and allow settling for 30 mins.

Extraction: Withdraw supernatant using a pre-heated syringe filter (

).

Measurement: Weigh a pre-tared vial (

), add supernatant (

), evaporate solvent under vacuum/heat, and weigh dry residue (

).

Calculation:

Thermodynamic Modeling (Apelblat Equation)

Fit the experimental data to the Modified Apelblat Equation to predict solubility at any
temperature:

 : Mole fraction solubility.
e : Absolute temperature (K).

» : Empirical constants derived from regression.

Visualizations
Solubility & Purification Logic Flow
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This diagram illustrates the decision matrix for selecting the purification method based on

solubility behavior.
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Caption: Decision tree for selecting Cooling Crystallization vs. Anti-Solvent precipitation based

on thermal solubility behavior.

Recrystallization Process Workflow

Detailed unit operation flow for the purification of the intermediate.
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Caption: Step-by-step unit operations for the recrystallization of 3-vinylcyclobutanamine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mt.com [mt.com]

e 2. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of 3-Enaminoketones -
PMC [pmc.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Process
Engineering of 3-Vinylcyclobutanamine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2975436/docs#technical-guide-
solubility-profile-process-engineering-of-3-vinylcyclobutanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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